![molecular formula C16H16N6 B6458975 2-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline CAS No. 2549021-78-3](/img/structure/B6458975.png)
2-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline” is a chemical compound that belongs to the class of organic compounds known as pyridinylpiperazines . These are compounds containing a pyridinylpiperazine skeleton, which consists of a pyridine linked (not fused) to a piperazine .
Synthesis Analysis
A series of 4-{4-[2-(4-(2-substitutedquinoxalin-3-yl)piperazin-1-yl)ethyl]phenyl}thiazoles were synthesized in an effort to prepare novel atypical antipsychotic agents .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyridine linked to a piperazine . The InChI code for this compound is 1S/C12H14N6/c1-3-13-11(14-4-1)17-7-9-18(10-8-17)12-15-5-2-6-16-12/h1-6H,7-10H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 242.28 . It is a solid at room temperature .Mechanism of Action
Target of Action
Similar compounds have been found to target poly (adp-ribose) polymerase in human breast cancer cells and acetylcholinesterase . These targets play crucial roles in DNA repair and neurotransmission, respectively.
Mode of Action
Related compounds have been shown to inhibit the catalytical activity of their targets, leading to enhanced cleavage of parp1, enhanced phosphorylation of h2ax, and increased caspase 3/7 activity .
Biochemical Pathways
The inhibition of poly (adp-ribose) polymerase can affect dna repair pathways , and the inhibition of acetylcholinesterase can impact cholinergic neurotransmission .
Result of Action
Related compounds have been shown to produce a loss of cell viability in certain cancer cells and to display acetylcholinesterase inhibitory activities .
Advantages and Limitations for Lab Experiments
The use of 2-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline in laboratory experiments has a number of advantages and limitations. One of the major advantages of using this compound in laboratory experiments is its ability to inhibit the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory mediators. This makes this compound a useful tool for studying inflammatory diseases, such as rheumatoid arthritis and psoriasis. Additionally, this compound has been found to possess anti-tumor activity and has been studied for its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer. However, there are also some limitations to using this compound in laboratory experiments. For example, this compound is not stable in aqueous solutions and is prone to hydrolysis. Additionally, this compound is a relatively new compound and there is still a lack of data regarding its long-term effects.
Future Directions
Given the potential of 2-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline as a therapeutic agent, there are a number of future directions that can be explored. One of the most promising areas of research is the development of new formulations of this compound that are more stable and can be used in a variety of applications. Additionally, further research into the mechanisms of action of this compound is needed in order to better understand its effects on various diseases. Furthermore, further research into the potential side effects of this compound is also needed in order to ensure its safety and efficacy. Finally, further research into the potential uses of this compound in drug design is also needed in order to develop new and more effective therapeutics.
Synthesis Methods
2-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline can be synthesized using a variety of methods, including chemical synthesis and bio-synthesis. The most common method of chemical synthesis is the condensation reaction of 4-pyrimidinol and 2-aminopiperazine. This reaction is carried out in an acidic medium and the product is purified by recrystallization. Another method for the synthesis of this compound is the use of bio-synthetic enzymes, such as laccase and tyrosinase. These enzymes catalyze the oxidation of 4-pyrimidinol and 2-aminopiperazine, which results in the formation of this compound.
Scientific Research Applications
2-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline has been studied for its potential applications in scientific research. It has been found to possess a variety of biological activities, including anti-inflammatory, anti-tumor, anti-viral, and anti-bacterial properties. Furthermore, this compound has also been studied for its use in drug design and as a potential therapeutic agent for various diseases. In particular, this compound has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory mediators. As a result, this compound has been studied as a potential treatment for inflammatory diseases, such as rheumatoid arthritis and psoriasis. Additionally, this compound has been found to possess anti-tumor activity and has been studied for its ability to inhibit the growth of cancer cells.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The compound is known to act as an antagonist of the α2-adrenergic receptor . It also acts, to a much lesser extent, as a partial agonist of the 5-HT1A receptor . This suggests that 2-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline may interact with these receptors, influencing biochemical reactions within the cell.
Cellular Effects
While specific cellular effects of this compound are not well-documented, its interaction with α2-adrenergic and 5-HT1A receptors suggests it could influence various cellular processes. For instance, α2-adrenergic receptors are involved in the regulation of neurotransmitter release, while 5-HT1A receptors play a role in mood regulation .
Molecular Mechanism
The molecular mechanism of this compound likely involves binding to its target receptors, α2-adrenergic and 5-HT1A. Upon binding, it may inhibit or activate these receptors, leading to changes in downstream signaling pathways and potentially influencing gene expression .
properties
IUPAC Name |
2-(4-pyrimidin-4-ylpiperazin-1-yl)quinoxaline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6/c1-2-4-14-13(3-1)18-11-16(20-14)22-9-7-21(8-10-22)15-5-6-17-12-19-15/h1-6,11-12H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFRLATOVGWAQFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC=C2)C3=NC4=CC=CC=C4N=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.